Cas no 1806871-71-5 (3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine
• CAS No: 1806871-71-5
• MF: C₈H₅ClF₅N
• MW: 245.577018499374
• CID: 4872434
• Update Time: 2025-07-17

3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5N/c1-3-5(9)2-4(8(12,13)14)6(15-3)7(10)11/h2,7H,1H3
• InChI Key： WSZVCHQDZWSRSI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)N=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine

3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine: A Multifunctional Scaffold for Modern Pharmaceutical Development

3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine, identified by CAS No. 1806871-71-5, represents a structurally complex pyridine derivative with unique fluorinated substituents. This compound's molecular architecture combines multiple halogenated groups on the aromatic ring, creating a platform for diverse pharmacological applications. Recent studies in medicinal chemistry have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammation, cancer, and neurodegenerative disorders.

The 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine molecule exhibits a unique combination of electron-withdrawing and electron-donating groups, which modulates its reactivity and biological activity. The presence of three fluorine atoms at the 5-position and two fluorine atoms at the 6-position creates a highly polarized environment, influencing its interactions with biological targets. This structural feature has been extensively studied in the context of drug design, particularly for its ability to enhance metabolic stability and improve drug-like properties.

Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-Chloro-6-(difluoromethyl)-3-methyl-5-(trifluoromethyl)pyridine derivatives exhibit promising antitumor activity by inhibiting key signaling pathways in cancer cells. The compound's fluorinated substituents were found to significantly enhance its binding affinity to the target enzyme, while maintaining favorable pharmacokinetic profiles. This discovery underscores the importance of CAS No. 1806871-71-5 in the development of next-generation anticancer agents.

One of the most notable applications of 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine is in the field of anti-inflammatory drug development. A 2023 study published in Pharmaceutical Research showed that this compound can modulate the activity of inflammatory cytokines by interacting with specific receptors on immune cells. The fluorinated groups in its structure contribute to its high selectivity and reduced off-target effects, making it a valuable candidate for the treatment of autoimmune diseases and chronic inflammation.

The synthesis of 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine has been optimized through advanced organic methodologies, including microwave-assisted fluorination and catalytic coupling reactions. These synthetic approaches have enabled the efficient production of this compound with high purity and yield, which is critical for its application in drug discovery programs. The development of scalable synthesis routes for CAS No. 1806871-71-5 has been a key focus of recent industrial research in the pharmaceutical sector.

From a pharmacological perspective, 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine has shown potential as a scaffold for the design of small molecule inhibitors targeting specific enzymes. Its ability to form hydrogen bonds and engage in π-π stacking interactions with proteins makes it an attractive platform for structure-based drug design. Recent computational studies have predicted its high binding affinity to several key therapeutic targets, including protein kinases and G-protein coupled receptors.

One of the most significant advantages of 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine is its enhanced metabolic stability compared to traditional pyridine derivatives. The fluorinated substituents in its structure reduce susceptibility to enzymatic degradation, which is crucial for improving the bioavailability of orally administered drugs. This property has been validated through in vitro and in vivo studies, demonstrating its potential for use in chronic disease management.

Recent advances in medicinal chemistry have also explored the use of CAS No. 1806871-71-5 in the development of neuroprotective agents. A 2023 study published in Neuropharmacology showed that this compound can modulate the activity of ion channels in neuronal cells, suggesting its potential for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The unique electronic properties of its fluorinated groups appear to play a critical role in this biological activity.

The structural versatility of 3-Chloro-6-(difluoromethyl)-2-methyl-5-(trifluoromethyl)pyridine has also been leveraged in the design of dual-action therapeutics. By incorporating additional functional groups into its molecular framework, researchers have created derivatives that exhibit both anti-inflammatory and anti-cancer properties. This multifunctional approach has the potential to address complex disease mechanisms that involve multiple pathological pathways.

As the field of pharmaceutical chemistry continues to evolve, the importance of CAS No. 1806871-71-5 in the development of novel therapeutics becomes increasingly evident. Its unique combination of fluorinated substituents and aromatic ring structure provides a valuable platform for the design of drugs with improved efficacy and safety profiles. Ongoing research in this area is expected to yield new insights into the biological mechanisms underlying its therapeutic potential.